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Compound of Interest

Compound Name: (7E)-hexadeca-1,7-diene

Cat. No.: B15088595 Get Quote

Introduction: Defining Non-Conjugated Dienes
Dienes are hydrocarbons containing two carbon-carbon double bonds. Their classification is

determined by the relative positions of these bonds, which critically influences their stability and

reactivity. Non-conjugated dienes, also known as isolated dienes, are characterized by two

double bonds separated by two or more single bonds.[1][2] This structural arrangement means

the π systems of the two double bonds are electronically isolated from each other by at least

one sp³-hybridized carbon atom.[1] Consequently, they do not exhibit the electron

delocalization seen in their conjugated counterparts.[3][4]

In contrast, conjugated dienes feature double bonds separated by a single bond, allowing for a

continuous system of overlapping p-orbitals.[4] Cumulated dienes, or allenes, have double

bonds that share a common carbon atom.[1] The distinct electronic structure of non-conjugated

dienes means their chemical behavior closely mirrors that of simple alkenes, with each double

bond reacting independently.[1]
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Classification of Dienes

Dienes
(Two C=C Bonds)

Non-Conjugated (Isolated)
C=C-C(sp³)-C=C

 Separated by ≥ 2 σ-bonds 

Conjugated
C=C-C=C

 Separated by 1 σ-bond 

Cumulated (Allenes)
C=C=C

 Adjacent (0 σ-bonds) 

Experimental Workflow: Synthesis & Characterization

Synthesis of
1,5-Hexadiene

Aqueous Workup
& Extraction

 1. Quench 

Drying & Fractional
Distillation

 2. Separate & Dry 

Spectroscopic &
Chromatographic Analysis

 3. Isolate Pure Product 

¹H & ¹³C NMR FT-IR GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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